N-(2-Phenoxyethyl)propylamine

• CAS RN: 55246-89-4
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: N-(2-phenoxyethyl)propan-1-amine
• InChI: InChI=1S/C11H17NO/c1-2-8-12-9-10-13-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key: FBRGWNDXBBWEHK-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCOC1=CC=CC=C1

Description

N-(2-Phenoxyethyl)propylamine is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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47.2 g. Propylamine was dissolved in 100 ml. absolute alcohol with cooling and 40.2 g. β-bromophenetole was added portionwise to the solution formed. After completion of the addition the reaction mixture was allowed to stand at room temperature for one week with occasional agitation. The excess of amine and solvent were then removed under vacuum from the steam bath and the residual colourless solid obtained on cooling was treated with an excess of 5N aqueous sodium hydroxide. An oil was liberated which was then extracted with ether, washed with water and dried over anhydrous sodium sulphate. After removal of the solvent the residual oil was distilled under vacuum to give N-2-phenoxyethyl-N-propylamine, boiling point 90°-92° C./0.2 mm.

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Synthesis routes and methods IV

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the 2-phenoxyethyl chloride is reacted with n-propyl amine in the presence of an ethanol-water solvent at a temperature of from 100° C. to 110° C. to form N-n-propyl-N-2-phenoxy-ethyl amine;